Cas no 1005004-47-6 (Kopsimaline B)

• Product Name: Kopsimaline B
• CAS No: 1005004-47-6
• MF: C₂₃H₂₆N₂O₈
• MW: 458.461146831512
• CID: 6765188
• Update Time: 2024-03-03

Kopsimaline B Chemical and Physical Properties

Names and Identifiers

• kopsimaline B
• (-)-Kopsimaline B
• Kopsimaline B

• Inchi： 1S/C23H26N2O8/c1-31-18(28)23(30)17(27)20-6-7-22(23)21(8-9-24(16(20)21)10-13-15(20)33-13)11-4-3-5-12(26)14(11)25(22)19(29)32-2/h3-5,13,15-17,26-27,30H,6-10H2,1-2H3/t13-,15-,16-,17+,20+,21+,22-,23+/m0/s1
• InChI Key： SNYWZYAYAZZSTH-XOVVLEAVSA-N
• SMILES： [C@]123CCN4C[C@@H]5O[C@@H]5[C@@]5([C@@H](O)[C@@]([C@]1(N(C(OC)=O)C1C(O)=CC=CC=12)CC5)(O)C(OC)=O)[C@H]43

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• XLogP3: -0.921

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids Aspidofractine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids